![molecular formula C13H10O4S B6378547 2-Formyl-6-[5-(methoxycarbonyl)thiophen-3-yl]phenol, 95% CAS No. 1261986-58-6](/img/structure/B6378547.png)
2-Formyl-6-[5-(methoxycarbonyl)thiophen-3-yl]phenol, 95%
Overview
Description
2-Formyl-6-[5-(methoxycarbonyl)thiophen-3-yl]phenol, 95% (2F6MTP) is a compound which has recently been studied for its potential as a drug. This compound has been investigated for its potential to interact with various biological systems and its ability to induce biochemical and physiological effects.
Scientific Research Applications
2-Formyl-6-[5-(methoxycarbonyl)thiophen-3-yl]phenol, 95% has been studied for its potential as a drug, due to its ability to interact with various biological systems and induce biochemical and physiological effects. It has been studied for its potential to inhibit the growth of certain cancer cells, as well as its potential to act as an anti-inflammatory agent. Additionally, 2-Formyl-6-[5-(methoxycarbonyl)thiophen-3-yl]phenol, 95% has been studied for its potential to act as a neuroprotective agent and to treat other neurological disorders.
Mechanism of Action
The exact mechanism of action of 2-Formyl-6-[5-(methoxycarbonyl)thiophen-3-yl]phenol, 95% is still under investigation. However, it is believed that 2-Formyl-6-[5-(methoxycarbonyl)thiophen-3-yl]phenol, 95% interacts with certain proteins and enzymes in order to induce its biochemical and physiological effects. It is also believed that 2-Formyl-6-[5-(methoxycarbonyl)thiophen-3-yl]phenol, 95% binds to certain receptors in the body, which then leads to the induction of its effects.
Biochemical and Physiological Effects
2-Formyl-6-[5-(methoxycarbonyl)thiophen-3-yl]phenol, 95% has been studied for its potential to induce a variety of biochemical and physiological effects. It has been shown to inhibit the growth of certain cancer cells, as well as to act as an anti-inflammatory agent. Additionally, 2-Formyl-6-[5-(methoxycarbonyl)thiophen-3-yl]phenol, 95% has been studied for its potential to act as a neuroprotective agent and to treat other neurological disorders.
Advantages and Limitations for Lab Experiments
2-Formyl-6-[5-(methoxycarbonyl)thiophen-3-yl]phenol, 95% has several advantages for lab experiments. It is relatively easy to synthesize and purify, and it has a high purity (95%). Additionally, it is relatively stable and can be stored for long periods of time without degradation. However, there are some limitations for lab experiments with 2-Formyl-6-[5-(methoxycarbonyl)thiophen-3-yl]phenol, 95%. It is not approved for human consumption, so it cannot be used in clinical trials. Additionally, it is not widely available, and it can be expensive to purchase.
Future Directions
There are several potential future directions for 2-Formyl-6-[5-(methoxycarbonyl)thiophen-3-yl]phenol, 95%. It could be further studied for its potential as an anti-cancer agent and as a neuroprotective agent. Additionally, it could be studied for its potential to treat other diseases, such as autoimmune disorders and neurological disorders. Additionally, it could be studied for its potential to interact with other biological systems and its potential to induce other biochemical and physiological effects. Finally, it could be studied for its potential to be used in clinical trials, as well as its potential to be used as an approved drug.
Synthesis Methods
2-Formyl-6-[5-(methoxycarbonyl)thiophen-3-yl]phenol, 95% can be synthesized using a three-step method. The first step involves the reaction of 2-formylphenol with 5-(methoxycarbonyl)thiophen-3-yl bromide in the presence of triethylamine. This reaction produces 2-formyl-6-[5-(methoxycarbonyl)thiophen-3-yl]phenol bromide. The second step involves the conversion of the bromide to the desired 2-Formyl-6-[5-(methoxycarbonyl)thiophen-3-yl]phenol, 95% using sodium hydroxide. The third step involves the purification of the 2-Formyl-6-[5-(methoxycarbonyl)thiophen-3-yl]phenol, 95% using column chromatography.
properties
IUPAC Name |
methyl 4-(3-formyl-2-hydroxyphenyl)thiophene-2-carboxylate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H10O4S/c1-17-13(16)11-5-9(7-18-11)10-4-2-3-8(6-14)12(10)15/h2-7,15H,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PQJHCMHKYFAHJR-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC(=CS1)C2=CC=CC(=C2O)C=O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H10O4S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80685258 |
Source
|
| Record name | Methyl 4-(3-formyl-2-hydroxyphenyl)thiophene-2-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80685258 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
262.28 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 4-(3-formyl-2-hydroxyphenyl)thiophene-2-carboxylate | |
CAS RN |
1261986-58-6 |
Source
|
| Record name | Methyl 4-(3-formyl-2-hydroxyphenyl)thiophene-2-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80685258 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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![2-Formyl-4-[5-(methoxycarbonyl)thiophen-3-yl]phenol, 95%](/img/structure/B6378553.png)
